Cas no 647863-08-9 (4-Chloro-2-(trifluoromethyl)-5,6,7,8-tetrahydropyrido3,4-dpyrimidineHydrochloride)

4-Chloro-2-(trifluoromethyl)-5,6,7,8-tetrahydropyrido3,4-dpyrimidineHydrochloride structure

647863-08-9 structure

Product Name:4-Chloro-2-(trifluoromethyl)-5,6,7,8-tetrahydropyrido3,4-dpyrimidineHydrochloride

CAS No:647863-08-9

MF:C₈H₇ClF₃N₃

MW:237.609490633011

CID:499607

PubChem ID:18456520

Update Time:2025-04-19

4-Chloro-2-(trifluoromethyl)-5,6,7,8-tetrahydropyrido3,4-dpyrimidineHydrochloride Chemical and Physical Properties

Names and Identifiers

- Pyrido[3,4-d]pyrimidine,4-chloro-5,6,7,8-tetrahydro-2-(trifluoromethyl)-, hydrochloride (1:1)
- 4-chloro-2-(trifluoromethyl)-5,6,7,8-tetrahydropyrido[3,4-d]pyrimidine
- 4-chloro-2-(trifluoromethyl)-5,6,7,8-tetrahydropyrido[3,4-d]pyrimidine HCL
- 4-Chloro-2-(trifluoromethyl)-5,6,7,8-tetrahydropyrido[3,4-d]pyrimidine hydrochloride
- 763925-38-8
- AB53040
- FT-0760159
- DTXSID00594030
- CS-0077286
- A834883
- SCHEMBL4387393
- FT-0646428
- 4-chloranyl-2-(trifluoromethyl)-5,6,7,8-tetrahydropyrido[3,4-d]pyrimidine
- AKOS015850372
- 647863-08-9
- YXZCCWINWURAGH-UHFFFAOYSA-N
- 4-Chloro-2-(trifluoromethyl)-5,6,7,8-tetrahydropyrido3,4-dpyrimidineHydrochloride
- Inchi： 1S/C8H7ClF3N3/c9-6-4-1-2-13-3-5(4)14-7(15-6)8(10,11)12/h13H,1-3H2
- InChI Key： YXZCCWINWURAGH-UHFFFAOYSA-N
- SMILES： ClC1=C2C(CNCC2)=NC(C(F)(F)F)=N1

Computed Properties

Exact Mass: 237.02800
Monoisotopic Mass: 237.0280594g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 6
Heavy Atom Count: 15
Rotatable Bond Count: 0
Complexity: 236
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.5
Topological Polar Surface Area: 37.8Å²

Experimental Properties

PSA: 37.81000
LogP: 2.12330

4-Chloro-2-(trifluoromethyl)-5,6,7,8-tetrahydropyrido3,4-dpyrimidineHydrochloride Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
TRC	C278045-25mg	4-Chloro-2-(trifluoromethyl)-5,6,7,8-tetrahydropyrido[3,4-d]pyrimidineHydrochloride	647863-08-9		25mg	$ 200.00	2022-04-28
TRC	C278045-50mg	4-Chloro-2-(trifluoromethyl)-5,6,7,8-tetrahydropyrido[3,4-d]pyrimidineHydrochloride	647863-08-9		50mg	$ 325.00	2022-04-28
TRC	C278045-100mg	4-Chloro-2-(trifluoromethyl)-5,6,7,8-tetrahydropyrido[3,4-d]pyrimidineHydrochloride	647863-08-9		100mg	$ 515.00	2022-04-28

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